Cas no 1806785-08-9 (4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide)

• Product Name: 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide
• CAS No: 1806785-08-9
• MF: C₆H₈F₂N₄O₂S
• MW: 238.215126037598
• CID: 4850564
• Update Time: 2025-06-26

4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C6H8F2N4O2S/c7-5(8)3-4(10)2(9)1-12-6(3)15(11,13)14/h1,5H,9H2,(H2,10,12)(H2,11,13,14)
• InChI Key： RTGOXGKKRYXYIC-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C(=CN=1)N)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: -1
• Topological Polar Surface Area: 134

Additional information on 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide

Introduction to 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1806785-08-9)

4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1806785-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of amino groups at the 4 and 5 positions, a difluoromethyl substituent at the 3 position, and a sulfonamide moiety at the 2 position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide involve meticulous attention to detail to ensure high purity and yield. The introduction of fluorine atoms into the molecular structure is a strategic choice, as fluorine can enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This compound has been studied in various contexts, including its role as an intermediate in the synthesis of more complex pharmaceutical agents. The sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many approved drugs due to its ability to interact with biological targets through hydrogen bonding and ionic interactions.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. The specific arrangement of functional groups in 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide makes it an attractive candidate for further exploration in this area. For instance, studies have shown that pyridine sulfonamides can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases. Additionally, the difluoromethyl group can improve the lipophilicity of the molecule, which is often crucial for achieving optimal drug delivery and bioavailability.

The pharmacological potential of 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Preliminary findings suggest that this compound may modulate these enzymes' activity without causing significant side effects. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential use as a lead compound for designing new therapeutic agents targeting neurological disorders. The presence of multiple reactive sites in its structure allows for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological properties.

The chemical properties of 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide also make it a valuable tool for mechanistic studies. The electron-withdrawing nature of the difluoromethyl group and the electron-donating effects of the amino groups can influence its reactivity and interaction with biological targets. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and dynamics. These studies provide critical insights into how this compound behaves within biological systems and how it can be optimized for therapeutic use.

From a synthetic chemistry perspective, 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide serves as an excellent building block for constructing more complex molecules. The availability of multiple functional groups allows chemists to apply various synthetic strategies, including cross-coupling reactions, nucleophilic substitutions, and cyclization processes. These reactions can be tailored to introduce additional pharmacophores or modify existing ones without compromising the integrity of the core pyridine sulfonamide scaffold. This flexibility makes it an indispensable tool in medicinal chemistry laboratories aiming to develop novel small-molecule drugs.

The future prospects for 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide are promising given its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure while maintaining key pharmacophoric elements, researchers hope to identify derivatives with improved efficacy and reduced toxicity profiles. Additionally, computational modeling techniques are being employed to predict how different modifications will affect the compound's interactions with biological targets.

The broader impact of this research extends beyond individual drug development projects. The insights gained from studying compounds like 4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide contribute to our understanding of how sulfonamides function as therapeutic agents at a molecular level. This knowledge can be applied to guide future discoveries across multiple therapeutic areas where sulfonamides show promise. Furthermore, the synthetic methodologies developed for this compound may be adapted for other related molecules under investigation.

In conclusion,4,5-Diamino-3-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1806785-08-9) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for creating novel bioactive molecules with applications ranging from anti-inflammatory therapies to neurological treatments. As research continues to uncover new ways to leverage its chemical properties,this compound is poised to play an important role in shaping future advancements in medicinal chemistry.